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Compound of Interest

Compound Name: 1,3,5-Tribromobenzene

Cat. No.: B165230

An In-depth Technical Guide to the Physicochemical Properties of 1,3,5-Tribromobenzene

This technical guide provides a comprehensive overview of the melting and boiling point data
for 1,3,5-tribromobenzene, tailored for researchers, scientists, and professionals in drug
development. The document outlines key physical constants, details the experimental protocols
for their determination, and presents a logical workflow for these procedures.

Physical Properties of 1,3,5-Tribromobenzene

1,3,5-Tribromobenzene, also known as sym-tribromobenzene, is a colorless solid at room
temperature.[1][2] It is an important organic intermediate, particularly in the manufacturing of
active pharmaceutical ingredients.[3] Its high degree of symmetry influences its physical
properties, such as its melting point, when compared to its isomers.[4][5][6] The compound is
generally insoluble in water but soluble in organic solvents like hot ethanol, acetic acid,
benzene, chloroform, and ether.[2][3][7]

Data on Melting and Boiling Points

The melting and boiling points of 1,3,5-tribromobenzene have been reported across various
sources. These values are critical for its purification, handling, and application in synthesis. A
summary of the reported data is presented below.
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Physical Property Reported Value (°C) Reported Value (K)  Source(s)

Melting Point 122 °C 395K [1]8]
121-124 °C 394-397 K [31[9]

117-121 °C 390-394 K [7][10]

117.5-123.5°C 390.5-396.5 K [11]

120 °C 393K [2]

Boiling Point 271 °C 544 K [L103171181
244 °C 517 K [2]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The standard methodologies are detailed below.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 1,3,5-tribromobenzene is determined as a
temperature range from the point of initial liquefaction to complete liquefaction. A narrow range
(typically 0.5-1.0°C) is indicative of a pure substance. Impurities tend to depress and broaden
the melting range.

Apparatus and Materials:

» Melting point apparatus or oil bath with a stirrer

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

o Sample of 1,3,5-tribromobenzene (finely powdered and dry)

Procedure:
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o Sample Preparation: A small amount of 1,3,5-tribromobenzene is placed on a clean, dry
surface and crushed into a fine powder.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powder. The
tube is then inverted and tapped gently to pack the sample into the sealed end. This process
is repeated until a column of 1-2 mm of tightly packed sample is achieved.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in the heating block of a
melting point apparatus or immersed in a heating bath.

e Heating: The apparatus is heated slowly, typically at a rate of 1-2°C per minute, especially
when approaching the expected melting point. The bath should be stirred continuously to
ensure uniform temperature distribution.

o Observation and Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the last crystal of the solid melts.

e Reporting: The melting point is reported as the range T1-T2. For accurate results, the
determination should be repeated with a fresh sample in a new capillary tube.

Boiling Point Determination (Siwoloboff Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.
Since 1,3,5-tribromobenzene is a solid at room temperature, it must first be melted to apply
this technique.

Apparatus and Materials:
o Small test tube (fusion tube)
e Capillary tube (sealed at one end)

e Thermometer
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» Heating bath or aluminum block[12]
e Sample of 1,3,5-tribromobenzene
Procedure:

o Sample Preparation: A small amount of 1,3,5-tribromobenzene is placed in the fusion tube
and gently heated until it melts.

o Apparatus Setup: A capillary tube is placed inside the fusion tube with its open end
submerged in the molten sample. The fusion tube is then attached to a thermometer.

o Heating: The assembly is heated in a bath or block. As the temperature rises, air trapped in
the capillary tube will expand and be seen escaping as a slow stream of bubbles.

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. This indicates that the vapor pressure of the substance equals the
atmospheric pressure.

e Recording: The heat source is removed, and the apparatus is allowed to cool slowly. The
boiling point is the temperature at which the bubbling stops and the liquid just begins to enter
the capillary tube.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of 1,3,5-tribromobenzene.
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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